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Compound of Interest

Compound Name: Erbium trifluoroacetate

Cat. No.: B15349953 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight of Erbium
trifluoroacetate. It includes the chemical formula, a breakdown of its constituent elements, and

a step-by-step calculation of its molecular weight.

Chemical Identity and Formula
Erbium trifluoroacetate is a salt of the rare-earth metal erbium with trifluoroacetic acid. Its

chemical formula is C₆ErF₉O₆.[1][2] This formula indicates that each molecule is composed of

one erbium atom, six carbon atoms, nine fluorine atoms, and six oxygen atoms.

Data Presentation: Atomic and Molecular Weights
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The table below summarizes the atomic weights of the elements in Erbium trifluoroacetate
and the final calculated molecular weight of the compound.
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Element Symbol Quantity
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Erbium Er 1 167.26 167.26

Carbon C 6 12.011 72.066

Fluorine F 9 18.998 170.982

Oxygen O 6 15.999 95.994

Total 506.302

Note: Atomic weights are based on standard values and may have slight variations depending

on isotopic composition.[3][4][5][6][7][8][9][10]

Experimental Protocol: Calculation Methodology
The molecular weight of Erbium trifluoroacetate (C₆ErF₉O₆) is determined through the

following calculation:

Identify the chemical formula: The formula for Erbium trifluoroacetate is established as

C₆ErF₉O₆.[1][2]

Determine the number of atoms for each element:

Erbium (Er): 1 atom

Carbon (C): 6 atoms

Fluorine (F): 9 atoms

Oxygen (O): 6 atoms

Obtain the standard atomic weight for each element:

Er: 167.26 g/mol [3][11][12]

C: 12.011 g/mol [4][13][14][15]
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F: 18.998 g/mol [6][16][17]

O: 15.999 g/mol [18][19]

Calculate the total mass for each element in the molecule:

Mass of Er = 1 atom * 167.26 g/mol = 167.26 g/mol

Mass of C = 6 atoms * 12.011 g/mol = 72.066 g/mol

Mass of F = 9 atoms * 18.998 g/mol = 170.982 g/mol

Mass of O = 6 atoms * 15.999 g/mol = 95.994 g/mol

Sum the total masses to find the molecular weight:

Molecular Weight = 167.26 + 72.066 + 170.982 + 95.994 = 506.302 g/mol

This calculated value is consistent with published molecular weights for Erbium
trifluoroacetate.[1][2][20]

Visualization of Molecular Composition
The following diagram illustrates the elemental composition of Erbium trifluoroacetate and the

calculation of its molecular weight.
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Molecular Weight Calculation for Erbium Trifluoroacetate (C₆ErF₉O₆)

Constituent Elements

Summation

Erbium (Er)

1 x 167.26

167.26

Carbon (C)

6 x 12.011

72.066

Fluorine (F)

9 x 18.998

170.982

Oxygen (O)

6 x 15.999

95.994

{Molecular Weight | 506.302 g/mol}

Click to download full resolution via product page

Elemental contribution to the molecular weight of Erbium trifluoroacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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